Cas no 55034-12-3 (Benzene,1-bromo-2,5-dimethoxy-3-nitro-)
55034-12-3 structure
Product Name:Benzene,1-bromo-2,5-dimethoxy-3-nitro-
CAS No:55034-12-3
MF:C8H8BrNO4
MW:262.057421684265
CID:377009
PubChem ID:3016927
Update Time:2025-09-23
Benzene,1-bromo-2,5-dimethoxy-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-2,5-dimethoxy-3-nitro-
- 1-Bromo-2,5-dimethoxy-3-nitrobenzene
- DTXSID40203573
- 1-bromo-2,5-dimethoxy-3-nitro-benzene
- SCHEMBL5038570
- 55034-12-3
- NS00033224
- EINECS 259-440-9
- CS-0254010
- QSEWGOVLIQAGQY-UHFFFAOYSA-N
-
- Inchi: 1S/C8H8BrNO4/c1-13-5-3-6(9)8(14-2)7(4-5)10(11)12/h3-4H,1-2H3
- InChI Key: QSEWGOVLIQAGQY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1OC)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 260.96364
- Monoisotopic Mass: 260.96367
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3
- XLogP3: 2.4
Experimental Properties
- Density: 1.583
- Boiling Point: 346.9°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.564
- PSA: 61.6
Benzene,1-bromo-2,5-dimethoxy-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1107420-1g |
1-Bromo-2,5-dimethoxy-3-nitrobenzene |
55034-12-3 | 95% | 1g |
$495 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1107420-1g |
1-Bromo-2,5-dimethoxy-3-nitrobenzene |
55034-12-3 | 95% | 1g |
$495 | 2025-02-28 |
Benzene,1-bromo-2,5-dimethoxy-3-nitro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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